Cas no 2228597-39-3 (tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate
• CAS No: 2228597-39-3
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 5762218
• PubChem ID: 165665343
• Update Time: 2025-07-17

tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1885956
• tert-butyl N-[3-(3-amino-2-hydroxypropyl)-4-fluorophenyl]carbamate
• 2228597-39-3
• tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(19)17-10-4-5-12(15)9(6-10)7-11(18)8-16/h4-6,11,18H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： ZDLLVDDPUMCRFN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(CN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate

Research Brief on tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate (CAS: 2228597-39-3)

The compound tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate (CAS: 2228597-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a fluorophenyl group and a hydroxypropylamine moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in cancer and inflammatory diseases.

One of the most notable advancements involves the use of this compound in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. Preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate exhibit promising inhibitory activity against several kinases, suggesting potential applications in oncology.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, and the ability of this compound to interact with specific protein domains opens new avenues for therapeutic intervention. Computational modeling and molecular docking studies have provided insights into the binding mechanisms, further supporting its utility in drug design.

The synthesis of tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate has also been optimized in recent studies, with improvements in yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to enhance the efficiency of its production. These advancements are critical for scaling up the compound's use in preclinical and clinical studies.

Despite these promising developments, challenges remain in the further exploration of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the current body of work underscores the potential of tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest research on tert-butyl N-3-(3-amino-2-hydroxypropyl)-4-fluorophenylcarbamate (CAS: 2228597-39-3) highlights its versatility and potential in the development of novel therapeutics. Continued investigation into its biological activities and optimization of its synthetic pathways will be essential for unlocking its full potential in the pharmaceutical industry.